10.1039/B707314N | Supported gold nanoparticles as catalysts for organic reactions†

Supported gold nanoparticles as catalysts for organic reactions†

Chemical Society Reviews Pub Date: 2008-07-29 DOI: 10.1039/B707314N

Abstract

This critical review is intended to attract the interest of organic chemists and researchers on green and sustainable chemistry on the catalytic activity of supported gold nanoparticles in organic transformations. In the general part of this critical review, emphasis is given to the different procedures to form supported gold nanoparticles and to the importance of the support cooperating in the catalysis. Also the convergence of homogeneous and heterogeneous catalysis in the study of gold nanoparticles has been discussed. The core part of this review is constituted by sections in which the reactions catalyzed by supported gold nanoparticles are described. Special emphasis is made on the unique ability of gold catalysts to promote additions to multiple C–C bonds, benzannulations and alcohol oxidation by oxygen (282 references).

Share View Original Text

Recommended Literature

[1] Biocatalysis in ionic liquids: batchwise and continuous flow processes using supercritical carbon dioxide as the mobile phase Manfred T. Reetz,Wolfgang Wiesenhöfer,Giancarlo FranciòChem. Commun., 2002, 992-993 10.1039/B202322A
[2] Low cost & quasi solid state Na2Mn0.5Ni0.5Fe(CN)6//NaxFe2O3 hybrid Na-ion batteries for solar energy storage† Pappu Naskar,Shubhrajyoti Mondal,Biplab Biswas,Sourav Laha,Anjan BanerjeeSustainable Energy Fuels, 2023,7, 4189-4201 10.1039/D3SE00583F
[3] Tuning the selective permeability of polydisperse polymer networks† Won Kyu Kim,Rafael Roa,Matej KandučSoft Matter, 2020,16, 8144-8154 10.1039/D0SM01083A
[4] Noble metal@metal oxide semiconductor core@shell nano-architectures as a new platform for gas sensor applications Prabhakar Rai,Sanjit Manohar Majhi,Yeon-Tae YuRSC Adv., 2015,5, 76229-76248 10.1039/C5RA14322E
[5] Back cover Phys. Chem. Chem. Phys., 2023,25, 17702-17702 10.1039/D3CP90145A
[6] A novel ultrasensitive electrochemical immunosensor based on carboxy-endcapped conductive polypyrrole for the detection of gypican-3 in human serum Guolin Yuan,Junlin He,Yuan Li,Wailan Xu,Liuliu Gao,Chao YuAnal. Methods, 2015,7, 1745-1750 10.1039/C4AY02820A
[7] XXXV.—Note on the sulphates of narceine and other narceine derivatives J. Chem. Soc., 1875,28, 699-704 10.1039/JS8752800699
[8] XX.—On the use of gas as fuel in organic analysis Q. J. Chem. Soc., 1854,6, 209-216 10.1039/QJ8540600209
[9] Solvent-modulated metamagnetism in an Fe(ii) system exhibiting a two-step field-induced magnetic transition† Chun-Ding Zhou,Chao Chen,Li-Xuan Cai,Jie ZhangDalton Trans., 2012,41, 5912-5918 10.1039/C2DT12260J
[10] Recent advances in magnetism of graphene from 0D to 2D Ziying Li,Shuilin Li,Yongjie Xu,Nujiang TangChem. Commun., 2023,59, 6286-6300 10.1039/D3CC01311A

Journal Name：Chemical Society Reviews

Research Products

4-Acetamidophenyl b-D-Glucuronide Sodium Salt

CAS no.: 120595-80-4
manganic;tris(2,2,6,6-tetramethylheptane-3,5-dione)

CAS no.: 14324-99-3
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade)

CAS no.: 128446-34-4
Benzenamine,2-[[2-[(4-chlorophenyl)sulfonyl]ethyl]thio]-

CAS no.: 175201-83-9
2-Amino-3-(pyridin-2-yl)propionic acid

CAS no.: 17407-44-2
5-Amino-4-fluoro-2-methylphenol

CAS no.: 122455-85-0
Morphinan-6-one,4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5a)-

CAS no.: 136765-37-2
9H-Fluoren-9-ol,9-(trifluoromethyl)-

CAS no.: 120747-41-3
7-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride

CAS no.: 142246-48-8
(R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid

CAS no.: 185836-75-3